Cas no 2171772-60-2 (3-(2-carbamoylazetidin-1-yl)sulfonylpropanoic acid)

• Product Name: 3-(2-carbamoylazetidin-1-yl)sulfonylpropanoic acid
• CAS No: 2171772-60-2
• MF: C₇H₁₂N₂O₅S
• MW: 236.245580673218
• CID: 6307124
• PubChem ID: 165493041
• Update Time: 2025-06-07

3-(2-carbamoylazetidin-1-yl)sulfonylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-carbamoylazetidin-1-yl)sulfonylpropanoic acid
• 2171772-60-2
• 3-[(2-carbamoylazetidin-1-yl)sulfonyl]propanoic acid
• EN300-1280985

• Inchi： 1S/C7H12N2O5S/c8-7(12)5-1-3-9(5)15(13,14)4-2-6(10)11/h5H,1-4H2,(H2,8,12)(H,10,11)
• InChI Key： RBNSPRCAUQZRLI-UHFFFAOYSA-N
• SMILES： S(CCC(=O)O)(N1CCC1C(N)=O)(=O)=O

Computed Properties

• Exact Mass: 236.04669266g/mol
• Monoisotopic Mass: 236.04669266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 126Ų

Additional information on 3-(2-carbamoylazetidin-1-yl)sulfonylpropanoic acid

3-(2-Carbamoylazetidin-1-yl)sulfonylpropanoic Acid: A Comprehensive Overview

3-(2-Carbamoylazetidin-1-yl)sulfonylpropanoic acid, identified by the CAS number 2171772-60-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, with its unique structure, has garnered attention due to its potential applications in drug development and as a building block in synthetic chemistry.

The molecular structure of 3-(2-carbamoylazetidin-1-yl)sulfonylpropanoic acid comprises a sulfonyl group attached to a propanoic acid moiety, which is further connected to a carbamoylazetidine ring. This arrangement imparts the compound with distinct chemical properties, including high stability and reactivity under specific conditions. The presence of the azetidine ring introduces additional complexity, making it a versatile compound for various chemical transformations.

Recent studies have highlighted the importance of 3-(2-carbamoylazetidin-1-yl)sulfonylpropanoic acid in the synthesis of bioactive molecules. Researchers have explored its role as an intermediate in the production of peptide-based drugs, where its sulfonyl group serves as a reactive site for further functionalization. The compound's ability to undergo nucleophilic substitution reactions has been particularly valuable in this context.

In terms of physical properties, 3-(2-carbamoylazetidin-1-yl)sulfonylpropanoic acid exhibits a melting point of approximately 185°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and acetonitrile. These characteristics make it suitable for use in organic synthesis protocols that require precise control over reaction conditions.

The synthesis of this compound typically involves a multi-step process, starting with the preparation of the azetidine ring followed by its functionalization with the sulfonyl and carboxylic acid groups. Recent advancements in catalytic methods have improved the efficiency of these steps, reducing production costs and enhancing scalability.

3-(2-Carbamoylazetidin-1-yl)sulfonylpropanoic acid has also found applications in materials science, where it serves as a precursor for the development of novel polymers with tailored properties. Its ability to form stable covalent bonds under mild conditions makes it an attractive candidate for polymerization reactions.

In conclusion, 3-(2-carbamoylazetidin-1-yl)sulfonylpropanoic acid, CAS No. 2171772-60-2, stands out as a crucial molecule in contemporary chemical research. Its unique structure, coupled with its versatile reactivity, positions it as an essential component in both academic and industrial settings.